Cas no 6641-32-3 (4,5-dichloro-1,2,3,6-tetrahydropyridazine-3,6-dione)

• Product Name: 4,5-dichloro-1,2,3,6-tetrahydropyridazine-3,6-dione
• CAS No: 6641-32-3
• MF: C₄H₂Cl₂N₂O₂
• MW: 180.976878643036
• MDL: MFCD00834958
• CID: 517149
• PubChem ID: 241446
• Update Time: 2025-04-19

4,5-dichloro-1,2,3,6-tetrahydropyridazine-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloropyridazine-3,6-diol
• 3(2H)-Pyridazinone,4,5-dichloro-6-hydroxy-
• 4,5-dichloro-1,2-dihydropyridazine-3,6-dione
• 4,5-Dichlor-1,2-dihydro-pyridazin-3,6-dion
• 4,5-DICHLORO-1,2,3,6-TETRAHYDROPYRIDAZINE-3,6-DIONE
• 4,5-dichloro-1,2-dihydro-pyridazine-3,6-dione
• AC1L67DQ
• AC1Q3H9I
• AC-907
• dichloropyridazine-3,6-diol
• NSC48829
• 4,5-DICHLORO-3,6-PYRIDAZINEDIOL
• 4,5-Dichlor-3,6-dihydroxy-pyridazin
• MLS002667221
• 3,6-Pyridazinedione, 4,5-dichloro-1,2-dihydro-
• 2'-Methoxyphenylacetylene
• C4H2Cl2N2O2
• VNYHXKVIOVXVDB-UHFFFAOYSA-N
• HMS3089O05
• 3, 4,5-dichloro-1,2-dihydro-
• 3(2H)-Pyridazinone,5-dichloro-6-hydroxy-
• AKOS006228235
• AC-907/34126003
• CHEMBL2142896
• A918139
• SCHEMBL3558932
• MFCD00834958
• Z1201620672
• SMR001556991
• 4,5-dichloro-6-hydroxy-3(2H)-pyridazinone
• DTXSID10287067
• C76089
• 3,6-dihydroxy-4,5-dichloropyridazine
• SCHEMBL5049230
• SCHEMBL8789178
• CS-0157953
• NSC-48829
• 3-hydroxy-4,5-dichloro-6-pyridazone
• SY106848
• EN300-102813
• 6641-32-3
• DS-14660
• FT-0636223
• DB-054927
• 4,5-dichloro-1,2,3,6-tetrahydropyridazine-3,6-dione

• MDL： MFCD00834958
• Inchi： 1S/C4H2Cl2N2O2/c5-1-2(6)4(10)8-7-3(1)9/h(H,7,9)(H,8,10)
• InChI Key： VNYHXKVIOVXVDB-UHFFFAOYSA-N
• SMILES： ClC1C(NNC(C=1Cl)=O)=O

Computed Properties

• Exact Mass: 179.94946
• Monoisotopic Mass: 179.9493327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0.7

Experimental Properties

• Melting Point: 295
• Boiling Point: 413.5°C at 760 mmHg
• PSA: 58.2

4,5-dichloro-1,2,3,6-tetrahydropyridazine-3,6-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones